(1E)-3-(1,3-benzodioxol-5-yl)-2-methylpropanal oxime
Overview
Description
“(1E)-3-(1,3-benzodioxol-5-yl)-2-methylpropanal oxime” is a complex organic compound. The “1,3-benzodioxol-5-yl” part of the molecule is a common motif in organic chemistry and is present in many natural products and pharmaceuticals .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzodioxole ring, which is a type of aromatic ether, and an oxime functional group attached to a 2-methylpropanal group .
Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the oxime functional group, which can participate in various chemical reactions. The benzodioxole ring could also influence the compound’s reactivity .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the benzodioxole ring could contribute to its aromaticity and stability, while the oxime group could influence its polarity .
Scientific Research Applications
Pharmaceuticals
Researchers have explored the pharmaceutical potential of this compound due to its unique structure. Some studies suggest that it exhibits anti-tumor properties. Further investigations are needed to understand its mechanisms and potential applications in cancer therapy.
Organic Synthesis
The compound’s aldehyde group allows it to participate in various organic reactions. For instance, it can undergo acylation reactions, leading to the synthesis of novel compounds. Researchers have developed continuous processes using recyclable heterogeneous catalysts for efficient acylation of 1,3-benzodioxole . Such synthetic pathways are valuable for drug discovery and material science.
Green Solvents
Alpha-Methyl-1,3-benzodioxole-5-propanal Oxime has been evaluated as an alternative solvent in toxicology assays. A study compared it with acetone:olive oil (AOO) in the Local Lymph Node Assay (LLNA) and found that it induces a background proliferative lymph node response similar to AOO . Its use as a green solvent aligns with sustainability goals.
Anti-Proliferation Activity
Derivatives of 1,3-benzodioxole, including fluorinated versions, have shown anti-proliferation activity. For example, fluorine introduction improved the activity slightly in certain derivatives . Researchers continue to explore these compounds for potential therapeutic applications.
Analytical Chemistry
In analytical chemistry, alpha-Methyl-1,3-benzodioxole-5-propanal Oxime serves as a reference compound for gas chromatography. Its retention index on non-polar columns provides valuable data for identifying and quantifying related compounds .
Future Directions
properties
IUPAC Name |
(NE)-N-[3-(1,3-benzodioxol-5-yl)-2-methylpropylidene]hydroxylamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO3/c1-8(6-12-13)4-9-2-3-10-11(5-9)15-7-14-10/h2-3,5-6,8,13H,4,7H2,1H3/b12-6+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISLHQWBNLXYVQG-WUXMJOGZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC2=C(C=C1)OCO2)C=NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(CC1=CC2=C(C=C1)OCO2)/C=N/O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
alpha-Methyl-1,3-benzodioxole-5-propanal Oxime | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tricyclo[4.2.1.02,5]non-7-ene, 9-methoxy-, stereoisomer (9CI)](/img/structure/B50088.png)
